Cas no 2224421-19-4 (2-[(4-Chloro-2-acetamidophenyl)carbamoyl]-2-methylacetic acid)

• Product Name: 2-[(4-Chloro-2-acetamidophenyl)carbamoyl]-2-methylacetic acid
• CAS No: 2224421-19-4
• MF: C₁₂H₁₃ClN₂O₄
• MW: 284.695622205734
• CID: 5325586
• Update Time: 2025-06-29

2-[(4-Chloro-2-acetamidophenyl)carbamoyl]-2-methylacetic acid Chemical and Physical Properties

Names and Identifiers

• Z2466977554
• 2-[(4-chloro-2-acetamidophenyl)carbamoyl]-2-methylacetic acid
• 2-[(4-Chloro-2-acetamidophenyl)carbamoyl]-2-methylacetic acid

• Inchi： 1S/C12H13ClN2O4/c1-6(12(18)19)11(17)15-9-4-3-8(13)5-10(9)14-7(2)16/h3-6H,1-2H3,(H,14,16)(H,15,17)(H,18,19)
• InChI Key： IIMIDBBCTAQEST-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(C)=O)NC(C(C(=O)O)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 375
• XLogP3: 2
• Topological Polar Surface Area: 95.5

Additional information on 2-[(4-Chloro-2-acetamidophenyl)carbamoyl]-2-methylacetic acid

Introduction to 2-[(4-Chloro-2-acetamidophenyl)carbamoyl]-2-methylacetic acid (CAS No. 2224421-19-4)

2-[(4-Chloro-2-acetamidophenyl)carbamoyl]-2-methylacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2224421-19-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a carbamoyl group linked to a chloro-substituted phenyl ring and a methylacetic acid moiety. The presence of these functional groups imparts distinct chemical properties and biological activities, making it a subject of interest for further exploration in drug discovery and development.

The structural composition of 2-[(4-Chloro-2-acetamidophenyl)carbamoyl]-2-methylacetic acid is highly relevant to its potential applications in medicinal chemistry. The chloro-substituted phenyl ring is known to influence the electronic properties of the molecule, thereby affecting its reactivity and interactions with biological targets. Additionally, the carbamoyl group serves as a key pharmacophore, often involved in hydrogen bonding interactions with biological receptors, which is crucial for the development of small-molecule drugs. The methylacetic acid moiety further contributes to the compound's solubility and metabolic stability, factors that are critical for its pharmacokinetic profile.

In recent years, there has been growing interest in exploring novel heterocyclic compounds for their therapeutic potential. 2-[(4-Chloro-2-acetamidophenyl)carbamoyl]-2-methylacetic acid fits into this category, as its structural features suggest possible applications in the modulation of various biological pathways. For instance, studies have indicated that compounds with similar structural motifs may exhibit inhibitory effects on enzymes involved in inflammation and cancer progression. The chloro-substituted phenyl ring, in particular, has been associated with anti-inflammatory properties in several preclinical studies, highlighting the potential of this compound as a lead molecule for drug development.

Advances in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater accuracy. 2-[(4-Chloro-2-acetamidophenyl)carbamoyl]-2-methylacetic acid has been subjected to virtual screening and docking studies to identify its potential interactions with target proteins. These studies have revealed promising results, suggesting that this compound may interact with enzymes such as kinases and proteases, which are implicated in various diseases. The ability to predict these interactions computationally has significantly accelerated the drug discovery process, allowing researchers to focus on the most promising candidates for further experimental validation.

The synthesis of 2-[(4-Chloro-2-acetamidophenyl)carbamoyl]-2-methylacetic acid represents another area of interest within the chemical community. The development of efficient synthetic routes not only facilitates access to this compound for research purposes but also provides insights into its structural flexibility and reactivity. Modern synthetic methodologies have enabled the construction of complex molecules with high precision, allowing chemists to modify specific functional groups while maintaining overall structural integrity. This level of control is essential for optimizing the pharmacological properties of drug candidates.

In addition to its potential therapeutic applications, 2-[(4-Chloro-2-acetamidophenyl)carbamoyl]-2-methylacetic acid has been explored for its role in biochemical pathways. Research has indicated that derivatives of this compound may influence metabolic processes by interacting with enzymes and receptors involved in energy homeostasis. For example, studies have suggested that modifications to the carbamoyl group can alter the compound's ability to modulate enzyme activity, thereby affecting metabolic rates and cellular signaling pathways. These findings underscore the importance of fine-tuning molecular structure in drug design.

The impact of CAS No. 2224421-19-4 on pharmaceutical research extends beyond its isolated properties. Its structural features have inspired the development of novel analogs with enhanced bioavailability and reduced side effects. By leveraging knowledge gained from studying this compound, researchers can design new molecules that retain desired pharmacological activities while minimizing adverse effects. This approach aligns with contemporary trends in drug development, which emphasize personalized medicine and targeted therapies.

Recent breakthroughs in biotechnology have further expanded the applications of 2-[(4-Chloro-2-acetamidophenyl)carbamoyl]-2-methylacetic acid. Techniques such as CRISPR-Cas9 gene editing and mRNA therapy have opened new avenues for treating genetic disorders and infectious diseases. Compounds like this one can be used as intermediates or scaffolds for designing drugs that interact with nucleic acids or modify gene expression patterns. Such innovations highlight the versatility of small molecules in addressing complex medical challenges.

The future prospects for CAS No. 2224421-19-4 are promising, given its unique structural features and potential biological activities. Ongoing research aims to elucidate its mechanisms of action at a molecular level, which will be crucial for developing effective therapeutic strategies. Collaborative efforts between chemists, biologists, and clinicians will be essential in translating laboratory findings into clinical applications. As our understanding of biological systems continues to evolve, compounds like this one are likely to play a significant role in next-generation drug therapies.